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Cat. No.: B11835213

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ald-Ph-amido-PEG11-C2-NH2 is a discrete polyethylene glycol (dPEG®) linker, a critical

component in the development of advanced biotherapeutics, particularly antibody-drug

conjugates (ADCs). This non-cleavable linker is designed to covalently attach a therapeutic

payload to a monoclonal antibody or other targeting protein. The structure incorporates a

terminal primary amine for conjugation to a payload and a phenyl-aldehyde group for

attachment to the antibody. The 11-unit PEG spacer enhances the solubility and stability of the

resulting conjugate, mitigates aggregation, and can improve pharmacokinetic properties.[1][2]

This technical guide provides a comprehensive overview of the structure, properties, and a

generalized protocol for the application of Ald-Ph-amido-PEG11-C2-NH2 in the synthesis of

ADCs.

Structure and Physicochemical Properties
The chemical structure of Ald-Ph-amido-PEG11-C2-NH2 is characterized by a central,

hydrophilic 11-unit polyethylene glycol chain. One terminus features a phenyl group with an
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aldehyde functionality, while the other end is capped with a two-carbon spacer and a primary

amine.

Chemical Structure:

A summary of the key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ald-Ph-amido-PEG11-C2-NH2

Property Value Reference

Chemical Formula C₃₂H₅₆N₂O₁₃ [3]

Molecular Weight 676.79 g/mol [3]

CAS Number 1337889-01-6 [3]

Appearance Solid [4]

Purity >96% [5]

Solubility
Soluble in water and most

organic solvents.[6]

Storage
Recommended storage at

-20°C.[3]

Experimental Protocols
The conjugation of a payload and an antibody using Ald-Ph-amido-PEG11-C2-NH2 is a multi-

step process. The following sections outline a generalized experimental workflow.

Payload Conjugation to the Linker
The primary amine of Ald-Ph-amido-PEG11-C2-NH2 can be conjugated to a payload

containing a reactive functional group, such as a carboxylic acid or an activated ester (e.g.,

NHS ester).

Materials:
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Ald-Ph-amido-PEG11-C2-NH2

Payload with a carboxylic acid or NHS ester functionality

Coupling agents (for carboxylic acid payloads): e.g., EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide), DCC (N,N'-Dicyclohexylcarbodiimide), or HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate)

Anhydrous, amine-free organic solvent (e.g., DMF, DMSO, CH₂Cl₂)

Reaction monitoring tools (e.g., LC-MS, TLC)

Purification system (e.g., column chromatography)

Procedure for Amide Coupling with a Carboxylic Acid Payload:

Dissolution: Dissolve the payload and Ald-Ph-amido-PEG11-C2-NH2 in an appropriate

anhydrous organic solvent.

Activation (if necessary): If the payload has a carboxylic acid, add a coupling agent (e.g.,

EDC and NHS) to the reaction mixture. The reaction is typically most effective under acidic

conditions (pH 4.5).

Reaction: Stir the reaction mixture at room temperature. The reaction time can vary from a

few hours to overnight, depending on the reactivity of the substrates.

Monitoring: Monitor the progress of the reaction by LC-MS or TLC to confirm the formation of

the desired linker-payload conjugate.

Purification: Upon completion, purify the linker-payload conjugate using an appropriate

method, such as silica gel column chromatography, to remove unreacted starting materials

and byproducts.

Antibody Conjugation via Reductive Amination
The aldehyde group on the linker-payload construct reacts with primary amine groups (e.g.,

lysine residues) on the antibody to form a Schiff base, which is then reduced to a stable
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secondary amine linkage.

Materials:

Purified linker-payload conjugate

Monoclonal antibody in a suitable buffer (e.g., phosphate-buffered saline, pH 7.2-7.5)

Reducing agent: Sodium cyanoborohydride (NaCNBH₃)

Quenching buffer (e.g., Tris buffer)

Purification system (e.g., size-exclusion chromatography (SEC) or hydrophobic interaction

chromatography (HIC))

Procedure:

Buffer Exchange: If necessary, exchange the antibody into an amine-free buffer at a pH

suitable for the reaction (typically pH 7.0-8.0).

Reaction Setup: Add the linker-payload conjugate to the antibody solution. A molar excess of

the linker-payload is typically used to achieve the desired drug-to-antibody ratio (DAR).

Reduction: Add the reducing agent (e.g., sodium cyanoborohydride) to the reaction mixture.

Incubation: Incubate the reaction at a controlled temperature (e.g., room temperature or 4°C)

for several hours to overnight.

Quenching: Stop the reaction by adding a quenching buffer containing a primary amine, such

as Tris, to react with any remaining aldehyde groups.

Purification: Purify the resulting ADC from unreacted linker-payload and other reagents using

SEC or HIC.

Characterization of the Antibody-Drug Conjugate
The purified ADC must be thoroughly characterized to determine key quality attributes.
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Table 2: ADC Characterization Methods

Parameter Method Description Reference

Drug-to-Antibody

Ratio (DAR)

Hydrophobic

Interaction

Chromatography

(HIC)-HPLC, Mass

Spectrometry (MS)

HIC separates ADC

species based on

hydrophobicity, which

correlates with the

number of conjugated

drugs. Native MS can

determine the mass of

the intact ADC, from

which the DAR can be

calculated.

[7][8][9]

Purity and

Aggregation

Size-Exclusion

Chromatography

(SEC)-HPLC

SEC separates

molecules based on

size, allowing for the

quantification of

monomers,

aggregates, and

fragments.

[10]

Conjugation Site

Analysis

Peptide Mapping with

LC-MS/MS

The ADC is digested

into peptides, which

are then analyzed by

LC-MS/MS to identify

the specific amino

acid residues where

the linker-payload is

attached.

[7]

Potency
In vitro cell-based

assays

The biological activity

of the ADC is

assessed using cell

lines that express the

target antigen.
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Signaling Pathways and Experimental Workflows
(Visualizations)
The following diagrams illustrate the key processes involved in the synthesis and

characterization of an ADC using Ald-Ph-amido-PEG11-C2-NH2.

Payload Conjugation

Antibody Conjugation Purification & Characterization

Ald-Ph-amido-PEG11-C2-NH2

Coupling Agents (e.g., EDC, NHS)

Payload (e.g., with COOH)
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Amide Bond Formation

Reducing Agent (NaCNBH3)Antibody (with Lysine residues) Unpurified ADC
Reductive Amination
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Caption: ADC Synthesis and Purification Workflow.
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Caption: Reductive Amination Conjugation Pathway.

Conclusion
Ald-Ph-amido-PEG11-C2-NH2 is a versatile and valuable tool for the construction of antibody-

drug conjugates. Its defined structure and length, coupled with the hydrophilic properties of the

PEG spacer, contribute to the development of more homogeneous and potentially more

effective biotherapeutics. The experimental protocols outlined in this guide provide a framework

for the successful application of this linker in ADC synthesis. Thorough characterization of the

final conjugate is paramount to ensure its quality, efficacy, and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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